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Compound of Interest

Compound Name: Sgc-cbp30

Cat. No.: B15604191 Get Quote

Essential Safety and Handling Guide for Sgc-
cbp30
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Sgc-cbp30. Adherence to these protocols is vital for

ensuring personal safety and maintaining a secure laboratory environment. Sgc-cbp30 is a

potent and selective inhibitor of CBP/p300 bromodomains and should be handled with care.[1]

[2][3][4]

Personal Protective Equipment (PPE)
The proper selection and use of Personal Protective Equipment (PPE) is the primary defense

against potential exposure to Sgc-cbp30. The following table summarizes the required PPE for

various handling scenarios.
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Situation Required PPE
Specifications & Best
Practices

Receiving & Unpacking

• Double Nitrile Gloves• Lab

Coat• Safety Glasses with Side

Shields

Unpack in a designated area,

preferably with controlled

ventilation. Inspect the

container for any signs of

damage.

Weighing & Aliquoting (Solid

Form)

• Double Nitrile Gloves•

Disposable Gown• Safety

Goggles• Face Shield• N95

Respirator

To minimize the inhalation of

fine powders, perform these

tasks in a chemical fume hood

or a ventilated balance

enclosure.

Solution Preparation (e.g., in

DMSO)

• Double Nitrile Gloves• Lab

Coat• Chemical Splash

Goggles

Prepare solutions within a

chemical fume hood. Handle

all solvents with appropriate

caution. Sgc-cbp30 is soluble

in DMSO and ethanol up to

100 mM.

Cell Culture & In Vitro Assays
• Nitrile Gloves• Lab Coat•

Safety Glasses

Standard aseptic techniques

for cell culture should be

followed. All manipulations

should be conducted in a

biosafety cabinet.

Waste Disposal

• Double Nitrile Gloves• Lab

Coat• Chemical Splash

Goggles

All waste contaminated with

Sgc-cbp30 should be treated

as hazardous chemical waste.

Hazard Identification and Safety Precautions
While one safety data sheet indicates no primary irritant effect on the skin or eyes and no

known sensitizing effects, another suggests it may be harmful if swallowed, cause skin and

serious eye irritation, and may cause respiratory irritation.[5][6] Therefore, it is crucial to avoid

breathing dust, fumes, gas, mist, vapors, or spray and to prevent prolonged or repeated

exposure.[5]
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First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[6]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water

for at least 15 minutes. Remove contaminated clothing and seek medical attention if

symptoms occur.[6]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention.[6]

If Swallowed: Wash out the mouth with water. Do not induce vomiting unless directed by

medical personnel. Call a poison center or doctor if you feel unwell.[6]

Operational Plan: From Receipt to Disposal
A systematic workflow is essential for the safe handling of Sgc-cbp30. The following diagram

outlines the key steps from receiving the compound to its final disposal.
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Caption: Workflow for Safe Handling of Sgc-cbp30.
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Experimental Protocols
Stock Solution Preparation:

To prepare a stock solution, follow the steps below. Note that the solubility in DMSO is up to

100 mM. For optimal results, use fresh DMSO as moisture can reduce solubility.[2] If you

encounter solubility issues, warming the tube at 37°C for 10 minutes and/or using an ultrasonic

bath may help.[7]

Ensure you are wearing the appropriate PPE for solution preparation (Double Nitrile Gloves,

Lab Coat, Chemical Splash Goggles) and are working in a chemical fume hood.

Calculate the required mass of Sgc-cbp30 and the volume of DMSO to achieve the desired

concentration. The molecular weight of Sgc-cbp30 is 509.04 g/mol .

Carefully weigh the solid Sgc-cbp30 in a ventilated balance enclosure or chemical fume

hood.

Add the appropriate volume of DMSO to the solid Sgc-cbp30.

Mix thoroughly until the solid is completely dissolved.

Store the stock solution at -20°C in aliquots to avoid repeated freeze-thaw cycles.[3]

Disposal Plan
All materials that have come into contact with Sgc-cbp30 must be disposed of as hazardous

chemical waste. Follow your institution's specific guidelines for chemical waste disposal.

Solid Waste: Collect all contaminated items such as gloves, pipette tips, and vials in a

designated, sealed hazardous waste container.

Liquid Waste: Collect all solutions containing Sgc-cbp30 in a clearly labeled, sealed

hazardous waste container.

Decontamination: Decontaminate all work surfaces and equipment after handling Sgc-
cbp30.
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Sgc-cbp30 may cause long-lasting harmful effects to aquatic life, so it is imperative to avoid its

release into the environment.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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